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Compound of Interest

Compound Name: Disperse Red 82

Cat. No.: B082367

Introduction

Disperse Red 82 is a disperse dye commonly used for dyeing synthetic fibers such as
polyester. The lightfastness of a dye, its ability to resist fading upon exposure to light, is a
critical quality parameter for textiles.[1][2][3] Fading can manifest as a change in the hue,
depth, or brightness of the color.[1] The assessment of colorfastness to light is essential for
ensuring that textiles retain their aesthetic appeal and functionality throughout their intended
lifespan.[2][4] Standardized test methods provide a reliable means of evaluating the
lightfastness of textile materials under controlled laboratory conditions that simulate natural
daylight.[5][6][7]

Principle of Lightfastness Testing

The fundamental principle of lightfastness testing involves exposing a textile specimen to a
controlled artificial light source that mimics natural daylight, alongside a set of standard
reference materials with known fading characteristics.[5][8][9] The most widely accepted
international standards for this purpose are 1ISO 105-B02 and AATCC Test Method 16.3.[7][10]
[11] These methods utilize a xenon arc lamp as the light source because its spectral output
closely resembles that of natural sunlight.[2][6][10]

The color change of the test specimen is assessed by comparing it to the fading of a set of blue
wool references.[5][7][8] These references consist of a series of blue wool cloths dyed with
dyes of varying lightfastness, graded numerically (e.g., 1 to 8 for the European blue wool scale
and L2 to L9 for the American scale).[5][8] A higher number indicates greater resistance to
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fading.[5] The lightfastness of the test specimen is rated based on which blue wool reference
shows a similar degree of color change.

Experimental Protocols

This protocol details the methodology for assessing the lightfastness of a textile dyed with
Disperse Red 82, based on the principles of ISO 105-B02 and AATCC Test Method 16.3.

1. Apparatus and Materials

 Lightfastness Tester: A xenon arc lamp apparatus conforming to ISO 105-B02 or AATCC
16.3 specifications.[6][10] The apparatus should be equipped with appropriate light filters to
simulate natural daylight (D65) and control for temperature and humidity.[5][12]

» Blue Wool References: A set of blue wool lightfastness standards (e.g., ISO 1-8 or AATCC
L2-L9).[5][6][8]

o Grey Scale for Color Change: In accordance with ISO 105-A02 for visual assessment of
color change.

o Spectrophotometer/Colorimeter: For instrumental measurement of color change (optional but
recommended for quantitative analysis).

e Specimen Holders: To mount the test specimens and blue wool references.

o Masking Material: Opaque material (e.g., card) to cover a portion of the specimens and
references during exposure.

2. Test Specimen Preparation
e Obtain a uniformly dyed textile sample with Disperse Red 82.

» Cut at least one test specimen to the dimensions required by the specimen holder of the
lightfastness tester (a typical size is at least 70 mm x 120 mm).[6][11]

 If the sample is a yarn, it can be wound onto a card or arranged in parallel strands.[11]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://www.benchchem.com/product/b082367?utm_src=pdf-body
https://www.micomlab.com/micom-testing/aatcc-16-3/
https://www.testextextile.com/what-is-the-light-fastness-test-for-textiles/
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://www.lonroy.com/iso-105-b02-2014-testing-for-colour-fastness-of-textiles-to-artificial-light-bleaching-of-xenon-arc-lamp/
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://www.micomlab.com/micom-testing/aatcc-16-3/
https://fyitester.com/5-testing-methods-for-color-fastness-to-light/
https://www.benchchem.com/product/b082367?utm_src=pdf-body
https://www.micomlab.com/micom-testing/aatcc-16-3/
https://blog.qima.com/textile/aatcc-16-3-test-method-colorfastness-to-light
https://blog.qima.com/textile/aatcc-16-3-test-method-colorfastness-to-light
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Condition the specimens in a standard atmosphere for testing textiles (e.g., 20 £ 2 °C and 65
+ 5% relative humidity) prior to testing.

. Experimental Procedure

Calibration and Setup: Calibrate the xenon arc apparatus according to the manufacturer's
instructions to ensure the correct irradiance, temperature, and humidity conditions.

Mounting Specimens:
o Mount the textile specimen dyed with Disperse Red 82 onto a specimen holder.
o Simultaneously, mount the appropriate blue wool references onto an identical holder.

o Cover a portion of both the test specimen and the blue wool references with an opaque
mask. This unexposed portion will serve as the original color reference for comparison
after the test.

Exposure Conditions: Place the mounted specimens in the xenon arc apparatus. The
specific test conditions can vary, but typical parameters are:

[e]

Irradiance: e.g., 42 W/m2 at 300-400 nm.

[e]

Black Panel Temperature (BPT): e.g., 63 = 3 °C.

o

Chamber Temperature: e.g., 38 = 3 °C.

[¢]

Relative Humidity: e.g., 30 £ 5%.

Exposure: Expose the specimens to the xenon arc light for a predetermined duration or until
a specific color change is achieved in one of the blue wool references. The duration can be a
fixed number of hours or until a certain AATCC Fading Unit (AFU) is reached.[13]

Evaluation:

o Periodically inspect the specimens for color change.
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o The assessment is made by comparing the fading of the exposed portion of the Disperse
Red 82 specimen to the fading of the simultaneously exposed blue wool references.

o The lightfastness rating is the number of the blue wool reference that exhibits a color
change most similar to the test specimen.

o For a more objective assessment, a spectrophotometer can be used to measure the color
coordinates (CIELAB values) of the unexposed and exposed areas of the specimen. The
total color difference (AE*ab) can then be calculated.

Data Presentation

The quantitative data from the lightfastness assessment of Disperse Red 82 can be
summarized in a table for clear comparison.

Visual

Exposure Blue Wool Instrumental .
. Assessment Lightfastness
Duration Reference Assessment .
. (Grey Scale Rating

(Hours) Fading . (AE*ab)

Rating)
20 Grade 4onBW4 4 3.5 4
40 Grade 4onBW5 34 6.8 4-5
80 Grade 4onBW6 3 12.1 5
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Caption: Overall workflow for assessing the lightfastness of textiles.
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Caption: Detailed experimental protocol for the xenon arc lightfastness test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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